Cas no 67570-38-1 (2-3,5-bis(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 2-3,5-bis(trifluoromethyl)phenylpropan-2-ol
• CAS No: 67570-38-1
• MF: C₁₁H₁₀F₆O
• MW: 272.18692445755
• CID: 58603
• PubChem ID: 620779
• Update Time: 2025-05-23

2-3,5-bis(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Bis(trifluoromethyl)phenyl)propan-2-ol
• 2-[3,5-BIS(TRIFLUOROMETHYL)PHENYL]PROPAN-2-OL
• 2-(3,5-bis-trifluoromethyl-phenyl)-propan-2-ol
• 2-[3',5'-Bis-(trifluormethyl)-phenyl]-propan-2-ol
• 2-[3,5-Bis(trifluoromethyl)phenyl]-2-propanol
• 2-propan-2-ol
• 2--propan-2-ol
• 3,5-bis(trifluoromethyl)cumyl alcohol
• AC1LDLNL
• CTK8B7685
• HMS1434F19
• Maybridge3_001185
• α,α-dimethyl-3,5-bis(trifluoromethyl)benzenemethanol
• 2-3,5-bis(trifluoromethyl)phenylpropan-2-ol
• Propan-2-ol, 2-[3,5-bis(trifluoromethyl)phenyl]-
• FT-0610860
• 67570-38-1
• 2-[3,5-Bis(trifluoromethyl)phenyl]-2-propanol #
• A835817
• EN300-1929332
• DTXSID90347375
• CCG-242324
• AKOS015890410
• IDI1_012572
• SCHEMBL7216715
• DB-073900

• MDL： MFCD00278435
• Inchi： 1S/C11H10F6O/c1-9(2,18)6-3-7(10(12,13)14)5-8(4-6)11(15,16)17/h3-5,18H,1-2H3
• InChI Key： CLPUBDXEFYRXMU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)C(C)(C)O)(F)F

Computed Properties

• Exact Mass: 272.06400
• Monoisotopic Mass: 272.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.333
• Boiling Point: 184.2°C at 760 mmHg
• Flash Point: 65.2°C
• Refractive Index: 1.418
• PSA: 20.23000
• LogP: 3.95160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-3,5-bis(trifluoromethyl)phenylpropan-2-ol

2-3,5-Bis(trifluoromethyl)phenylpropan-2-ol: A Comprehensive Overview

The compound with CAS No 67570-38-1, commonly referred to as 2-3,5-bis(trifluoromethyl)phenylpropan-2-ol, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl-substituted phenyl group attached to a propanol backbone. The presence of the trifluoromethyl groups at the 3 and 5 positions of the phenyl ring imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

Recent studies have highlighted the potential of 2-3,5-bis(trifluoromethyl)phenylpropan-2-ol in drug discovery and development. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. The trifluoromethyl groups are known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited promising anti-inflammatory activity in preclinical models.

In addition to its pharmaceutical applications, CAS No 67570-38-1 has found utility in the synthesis of advanced materials. Its unique structure allows for the formation of stable intermediates in polymer chemistry, particularly in the development of high-performance polymers for electronic applications. A 2023 report in *Macromolecules* detailed how this compound serves as a key precursor in the synthesis of fluorinated polymers with enhanced thermal stability and dielectric properties.

The synthesis of 2-3,5-bis(trifluoromethyl)phenylpropan-2-ol involves a multi-step process that typically begins with the preparation of the trifluoromethyl-substituted phenol derivative. This is followed by alkylation or acylation steps to introduce the propanol moiety. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these reactions, making the compound more accessible for industrial applications.

From an environmental perspective, understanding the fate and transport of CAS No 67570-38-1 in various ecosystems is crucial for risk assessment purposes. A 2023 study conducted by researchers at the University of California revealed that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it poses minimal long-term environmental risks when properly managed.

In conclusion, 2-3,5-bis(trifluoromethyl)phenylpropan-2-ol (CAS No 67570-38-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science, and polymer chemistry. As research continues to uncover new potential uses for this compound, its role in advancing scientific innovation is expected to grow significantly.